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Compound of Interest

Compound Name: Methyl 5-bromo-3-chloropicolinate

Cat. No.: B592614

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-bromo-3-chloropicolinate is a halogenated pyridine derivative of significant interest
in medicinal chemistry and drug discovery. Its utility as a key building block stems from the
versatile reactivity of the pyridine ring, further functionalized with bromo and chloro
substituents, making it an attractive scaffold for the synthesis of a diverse range of complex
molecules and potential pharmaceutical agents. This technical guide provides a comprehensive
overview of the synthesis and characterization of Methyl 5-bromo-3-chloropicolinate,
including detailed experimental protocols and a summary of its key physicochemical properties.

Physicochemical Properties

Methyl 5-bromo-3-chloropicolinate is a white to pale-yellow or yellow-brown solid.[1] A
compilation of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 1214336-41-0 [11[2]
Molecular Formula C7HsBrCINO:2 [2]
Molecular Weight 250.48 g/mol [2]
Appearance White to Yellow powder to 1]

crystal
Melting Point 102.0 to 106.0 °C
Purity >97% (GC) [1]

methyl 5-bromo-3-
IUPAC Name o [1]
chloropyridine-2-carboxylate

Methyl 5-bromo-3-

chloropyridine-2-carboxylate,

Synonyms 5-Bromo-3-chloro-2- [2]
pyridinecarboxylic acid methyl
ester

Storage Room Temperature [1]

Synthesis of Methyl 5-bromo-3-chloropicolinate

The primary synthetic route to Methyl 5-bromo-3-chloropicolinate involves a two-step
process: the synthesis of the precursor carboxylic acid, 5-bromo-3-chloropicolinic acid, followed
by its esterification with methanol.

Synthesis Workflow
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Synthesis of Methyl 5-bromo-3-chloropicolinate

Step 1: Synthesis of 5-bromo-3-chloropicolinic acid Step 2: Esterification

3-Aminopyridine

G»bromo—S-chIoropicoIinic acicD

Methanol (MeOH)
Thionyl Chloride (SOCI2) or Acid Catalyst (e.g., H2SOa4)

1. Conc. HCI, H202
2. NaNOz, CuCl

2,3-Dichloropyridine Methyl 5-bromo-3-chloropicolinate

1. Hydrazine hydrate
2. N-Bromosuccinimide (NBS)

G—bromo-3-ch|0ropic0|inic aci(D

Characterization of Methyl 5-bromo-3-chloropicolinate

Primary Characterization Spectroscopic Analysis Purity Assessment

Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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